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Compound of Interest

Compound Name: 2-Iodophenol

CAS No.: 30587-23-6

Cat. No.: B7767536

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling 2-Iodophenol
2-Iodophenol, an organoiodine compound, is a pivotal intermediate in the landscape of

modern organic synthesis.[1][2] Identified by the CAS Number 533-58-4, this aromatic

compound is structurally defined by a phenol ring substituted with an iodine atom at the ortho

position.[2][3] Its chemical formula is C₆H₅IO.[3][4][5][6][7][8][9][10][11] The unique

juxtaposition of a hydroxyl group and an iodine atom on the benzene ring imparts a distinct

reactivity profile, making it a versatile building block for the synthesis of complex molecules,

particularly in the pharmaceutical and agrochemical industries.[1][2] This guide provides a

comprehensive overview of 2-Iodophenol, delving into its chemical and physical properties,

synthesis, applications, and safety considerations.

Chemical Structure of 2-Iodophenol:

IUPAC Name: 2-iodophenol[4][8]

Synonyms: o-Iodophenol, ortho-Iodophenol, 1-iodo-2-hydroxybenzene[3][4]

InChI Key: KQDJTBPASNJQFQ-UHFFFAOYSA-N[4][5][7][12][13]
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Canonical SMILES: C1=CC=C(C(=C1)O)I[3][4][8]

Physicochemical Properties of 2-Iodophenol
2-Iodophenol typically appears as a white to off-white or pale yellow crystalline solid or semi-

solid at room temperature.[3][4][5][6][11] It is known to be sensitive to light and should be

stored accordingly.[4][5] The compound is sparingly soluble in water but exhibits good solubility

in organic solvents such as ethanol, ether, and chloroform.[4][5]

Property Value Source(s)

Molecular Weight 220.01 g/mol [5][7][8][9][10]

Melting Point 37-40 °C (lit.) [5][9][11][12]

Boiling Point 186-187 °C / 160 mmHg (lit.) [5][9][11][12]

Density 1.947 g/mL at 25 °C (lit.) [5][9][11][12][14]

pKa 8.51 (at 25 °C) [3][5]

Flash Point >230 °F [5][9]

Synthesis of 2-Iodophenol: A Methodological
Overview
The synthesis of 2-iodophenol can be achieved through various routes. A common laboratory-

scale method involves the direct iodination of phenol. However, this reaction often yields a

mixture of 2- and 4-iodo derivatives.[3] A more selective method involves the reaction of phenol

with iodine in the presence of an oxidizing agent.

Experimental Protocol: Synthesis via Iodination of
Phenol with Hydrogen Peroxide
This protocol describes a straightforward and relatively green method for the synthesis of 2-
iodophenol. The causality behind this experimental choice lies in the in-situ generation of an

electrophilic iodine species by hydrogen peroxide, which then reacts with the electron-rich
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phenol ring. The ortho-directing effect of the hydroxyl group favors substitution at the 2- and 4-

positions.

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve phenol

(1.0 equivalent) in water at room temperature.

Addition of Reagents: To the stirred solution, add iodine (0.5 equivalents).

Initiation of Reaction: Slowly add hydrogen peroxide (1.0 equivalent) to the mixture.

Reaction Monitoring: Allow the reaction to stir at room temperature for 24 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After completion of the reaction, the mixture is typically washed with distilled water

and extracted with an organic solvent like dichloromethane (CH₂Cl₂).[15]

Purification: The combined organic phases are dried over anhydrous sodium sulfate

(Na₂SO₄), and the solvent is removed under reduced pressure. The resulting crude product

is then purified by column chromatography on silica gel using a hexane/ethyl acetate eluent

system to isolate 2-iodophenol.[15][16]

This method has been reported to yield 2-iodophenol in approximately 49% yield, with 2,6-

diiodophenol as a notable by-product.[5][15]
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Caption: Sonogashira coupling of 2-Iodophenol.

Safety and Handling
2-Iodophenol is considered harmful if swallowed, inhaled, or in contact with skin. [4][8][17]It

can cause skin, eye, and respiratory tract irritation. [4][18][19]Therefore, appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn

when handling this chemical. [17][18][19][20]Work should be conducted in a well-ventilated

area or under a chemical fume hood. [18][20]It is stable under normal conditions but is

incompatible with strong oxidizing agents. [4][5][9][11][18][20] First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes. [18]

[19]* In case of skin contact: Wash off with soap and plenty of water. [18][19]* If inhaled:
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Move the person into fresh air. [18][19]* If swallowed: Rinse mouth with water. Do NOT

induce vomiting. [19] In all cases of exposure, seek immediate medical attention. [4][18][19]

Spectral Data for Characterization
The structure of 2-iodophenol can be confirmed using various spectroscopic techniques.

¹H NMR: The proton NMR spectrum of 2-iodophenol in CDCl₃ would typically show signals

for the aromatic protons in the range of 6.5-7.8 ppm and a broad singlet for the hydroxyl

proton. [16]The splitting pattern of the aromatic protons provides information about their

relative positions.

¹³C NMR: The carbon NMR spectrum would show six distinct signals for the six carbon

atoms of the benzene ring.

IR Spectroscopy: The infrared spectrum is characterized by a broad absorption band for the

O-H stretch of the phenolic hydroxyl group, typically in the region of 3200-3600 cm⁻¹. [21]A

strong C-O stretching vibration is also observed around 1200 cm⁻¹. [21]* Mass

Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) at m/z = 220,

corresponding to the molecular weight of 2-iodophenol. [8]

Conclusion
2-Iodophenol is a compound of significant interest to the scientific and industrial communities.

Its well-defined structure and predictable reactivity make it an indispensable tool in the

synthesis of a wide range of valuable organic molecules. A thorough understanding of its

properties, synthesis, and handling is crucial for its effective and safe utilization in research and

development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. nbinno.com [nbinno.com]

3. 2-Iodophenol - Wikipedia [en.wikipedia.org]

4. Page loading... [wap.guidechem.com]

5. 2-Iodophenol | 533-58-4 [chemicalbook.com]

6. Cas No. 533-58-4 | 2-Iodophenol (o-iodophenol) | C6H5IO - Sarex [sarex.com]

7. 2-Iodophenol, 98% | Fisher Scientific [fishersci.ca]

8. 2-Iodophenol | C6H5IO | CID 10784 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. 2-Iodophenol CAS#: 533-58-4 [m.chemicalbook.com]

10. 2-iodophenol Manufacturer Exporter Supplier from Pune India [fluorochem.co.in]

11. indiamart.com [indiamart.com]

12. 2-Iodophenol 98 533-58-4 [sigmaaldrich.com]

13. 2-Iodophenol(533-58-4) 1H NMR [m.chemicalbook.com]

14. 2-iodophenol [stenutz.eu]

15. 2-Iodophenol synthesis - chemicalbook [chemicalbook.com]

16. Page loading... [guidechem.com]

17. sodiumiodide.net [sodiumiodide.net]

18. leonidchemicals.net [leonidchemicals.net]

19. 2-Iodophenol(533-58-4)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://www.benchchem.com/product/b7767536?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nbinno.com/article/other-organic-chemicals/the-multifaceted-role-of-2-iodophenol-in-modern-chemical-synthesis-xh
https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-2-iodophenol-pharmaceutical-intermediate-buyers-pd
https://en.wikipedia.org/wiki/2-Iodophenol
https://wap.guidechem.com/encyclopedia/2-iodophenol-dic4827.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130718.htm
https://www.sarex.com/fine/product/key-products/2-iodophenol
https://www.fishersci.ca/shop/products/2-iodophenol-98-thermo-scientific-1/p-7021317
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodophenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB4130718_EN.htm
https://www.fluorochem.co.in/2-iodophenol.htm
https://www.indiamart.com/proddetail/2-iodophenol-22118207288.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/281409
https://m.chemicalbook.com/SpectrumEN_533-58-4_1HNMR.htm
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-iodophenol
https://www.chemicalbook.com/synthesis/2-iodophenol.htm
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id135114.html
https://www.sodiumiodide.net/msds/2-Iodophenol%20MSDS.pdf
https://leonidchemicals.net/msds_files/1145877228.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4130718_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4130718_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. fishersci.co.uk [fishersci.co.uk]

21. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Iodophenol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7767536/docs#an-in-depth-technical-guide-to-2-
iodophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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